Cas no 61144-86-3 (1-Hydroxypentane-2,4-dione)
1-Hydroxypentane-2,4-dione structure
Product Name:1-Hydroxypentane-2,4-dione
CAS No:61144-86-3
MF:C5H8O3
MW:116.115221977234
CID:954036
PubChem ID:15715913
Update Time:2025-04-19
1-Hydroxypentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- null
- 1-hydroxypentane-2,4-dione
- 2,4-Pentanedione, 1-hydroxy- (9CI)
- Oxyacetylaceton
- SCHEMBL2009158
- DTXSID30577275
- 2,4-Pentanedione, 1-hydroxy-
- DB-323499
- 61144-86-3
- 1-Hydroxypentane-2,4-dione
-
- Inchi: 1S/C5H8O3/c1-4(7)2-5(8)3-6/h6H,2-3H2,1H3
- InChI Key: VBUBLWCIADYRMB-UHFFFAOYSA-N
- SMILES: OCC(CC(C)=O)=O
Computed Properties
- Exact Mass: 116.047344113g/mol
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 54.4
1-Hydroxypentane-2,4-dione Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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